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Compound of Interest

Tetrabutylammonium
Compound Name:
hydrogensulfate

Cat. No. 8119992

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and key applications of Tetrabutylammonium hydrogen sulfate (TBAHS), a versatile quaternary
ammonium salt.

Chemical Identity and Structure

Tetrabutylammonium hydrogen sulfate, with the CAS number 32503-27-8, is a quaternary
ammonium salt.[1][2] Its structure consists of a central nitrogen atom bonded to four butyl
groups, forming a tetrabutylammonium cation, and a hydrogen sulfate anion.[3][4] This
amphipathic nature, with a hydrophilic ionic head and hydrophobic alkyl chains, is key to its
utility in various chemical processes.

Chemical Structure:
e Molecular Formula: C1e6H37NO4S[2][3][4]
o |[UPAC Name: tetrabutylazanium;hydrogen sulfate[3][4]

e SMILES: CCCC--INVALID-LINK--(CCCC)CCCC.0S(=0)(=0)[0-][3][4]
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e InChl: INChl=1S/C16H36N.H204S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-

5(2,3)4/h5-16H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1[3][4]

Physicochemical Properties

TBAHS is typically a white to off-white crystalline solid that is hygroscopic.[1][2][4][5] It is

soluble in water and polar organic solvents.[5] Key physicochemical properties are summarized

in the tables below.

Table 1: General Chemical Properties

Property Value References
CAS Number 32503-27-8 [1][2]
Molecular Weight 339.53 g/mol [31[4]

White to off-white crystalline
Appearance

[1]141(5]

powder

Odor Odorless [5]
Stable, but moisture sensitive.

Stability Incompatible with strong [1112]

oxidizing agents.

Table 2: Quantitative Physicochemical Data
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Property Value References
Melting Point 168 - 174 °C [1][5]
Boiling Point No information available [5]
Solubility in Water >50%
pH (50 g/L ag. sol.) 2.1 [5]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor
C:;untg p 4 3]
Rotatable Bond Count 12 [3]
Topological Polar Surface Area  85.8 A2 [3]
Table 3: Spectroscopic Data
Spectrum Type Key Features and References
1H NMR Spectra available from various sources.[6][7]
13C NMR Spectra available from various sources.[4]
IR Spectra available from various sources.[4][8]

Experimental Protocols and Applications

Tetrabutylammonium hydrogen sulfate is a widely used reagent in organic synthesis and
analytical chemistry, primarily for its roles as a phase transfer catalyst and an ion-pairing
reagent.

As a phase transfer catalyst, TBAHS facilitates reactions between reactants located in different
immiscible phases (typically aqueous and organic). The tetrabutylammonium cation forms an
ion pair with the reactant in the aqueous phase, transporting it into the organic phase where the
reaction can proceed. This technique often leads to faster reaction rates, milder reaction
conditions, and improved yields.
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Experimental Protocol: N-Alkylation of Benzanilides

The N-alkylation of benzanilides is a common reaction where TBAHS is employed as a phase
transfer catalyst.[1][2]

¢ Reactants:

[¢]

Benzanilide (substrate)

o

Alkylating agent (e.qg., alkyl halide)

[e]

Base (e.g., aqueous sodium hydroxide)

o

Tetrabutylammonium hydrogen sulfate (catalyst)

[¢]

Organic solvent (e.g., toluene, dichloromethane)

e Procedure:

o Dissolve the benzanilide and the alkylating agent in the organic solvent in a reaction
vessel equipped with a stirrer.

o Add an aqueous solution of the base.

o Add a catalytic amount of Tetrabutylammonium hydrogen sulfate (typically 1-10 mol%).

o Stir the biphasic mixture vigorously at room temperature or with gentle heating until the
reaction is complete (monitored by TLC or GC/MS).

o Separate the organic layer, wash with water, and dry over an anhydrous drying agent
(e.g., MgSO0a).

o Remove the solvent under reduced pressure and purify the product by recrystallization or
column chromatography.
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Phase Transfer Catalysis Workflow for N-Alkylation.

In reversed-phase high-performance liquid chromatography (HPLC), TBAHS is used as an ion-
pairing reagent to enhance the retention and separation of ionic analytes.[2][9] The
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hydrophobic tetrabutylammonium cation pairs with the anionic analyte, increasing its
hydrophobicity and thus its retention on the nonpolar stationary phase.[10]

Experimental Protocol: HPLC Analysis of Acidic Compounds

» Objective: To separate a mixture of acidic analytes using reversed-phase HPLC with TBAHS
as an ion-pairing reagent.

e Materials:
o HPLC system with a C18 column.

o Mobile phase: A mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an
organic modifier (e.g., acetonitrile or methanol).

o Tetrabutylammonium hydrogen sulfate.
o Sample containing acidic analytes.

e Procedure:
o Mobile Phase Preparation:

» Prepare the aqueous buffer at the desired pH. The pH should be chosen to ensure the
analytes are in their ionic form.[11]

» Dissolve Tetrabutylammonium hydrogen sulfate in the aqueous buffer to a final
concentration typically ranging from 1 to 10 mM.

» Mix the aqueous phase with the organic modifier in the desired ratio.

Filter and degas the mobile phase before use.
o Chromatographic Conditions:
» Equilibrate the C18 column with the mobile phase until a stable baseline is achieved.

» Set the flow rate (e.g., 1.0 mL/min) and column temperature.
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» Set the detector wavelength appropriate for the analytes.

o Analysis:

= Inject the sample solution.

» Record the chromatogram and determine the retention times and peak areas of the
analytes.

Interactions in the Column
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Workflow for lon-Pair Chromatography using TBAHS.

Biological Activity and Drug Development
Relevance
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While the primary applications of Tetrabutylammonium hydrogen sulfate are in synthesis and
analysis, it has been noted to exhibit some biological properties.

As a quaternary ammonium compound, TBAHS displays antibacterial properties.[1][2][12] This
activity is attributed to the positively charged nitrogen atom and the long alkyl chains, which
can disrupt the cell membranes of bacteria.

Tetrabutylammonium

Hydrogen Sulfate

Electrostatic Interaction and
Hydrophobic Insertion

Bacterial Cell Membrane
(Negatively Charged)

Membrane Disruption

Lysis and D
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Proposed Mechanism of Antibacterial Action of TBAHS.

In the context of drug development, TBAHS is primarily an enabling tool rather than a
therapeutic agent itself. Its utility lies in:

e Synthesis of Active Pharmaceutical Ingredients (APIs): As a phase transfer catalyst, it
facilitates the synthesis of complex organic molecules that are often the basis of new drugs.

o Pharmaceutical Analysis: As an ion-pairing reagent in HPLC, it is crucial for the quality
control and analysis of pharmaceutical compounds and their metabolites.[2][9]

There is limited evidence to suggest that Tetrabutylammonium hydrogen sulfate directly
interacts with specific signaling pathways in a manner relevant to drug action. Its biological
effects are more general and related to its surfactant properties. The search for direct
modulation of signaling pathways by this compound did not yield specific results, with the
literature focusing more on the signaling roles of hydrogen sulfide, a distinct chemical entity.[13]
[14][15][16][17]

Safety and Handling

Tetrabutylammonium hydrogen sulfate is classified as harmful if swallowed and causes skin
and eye irritation.[5] It is important to handle this chemical with appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat. Work should be conducted in a
well-ventilated area or under a fume hood. It is hygroscopic and should be stored in a tightly
closed container in a dry, cool place.[1]

Conclusion

Tetrabutylammonium hydrogen sulfate (CAS 32503-27-8) is a valuable and versatile reagent
for researchers, scientists, and drug development professionals. Its well-defined chemical and
physical properties, coupled with its efficacy as a phase transfer catalyst and an ion-pairing
reagent, make it an indispensable tool in both the synthesis and analysis of chemical
compounds. While it exhibits some inherent antibacterial activity, its primary significance in the
pharmaceutical industry is as a critical component in the manufacturing and quality control
processes of therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b119992#cas-number-32503-27-8-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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